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Get Quote

Disclaimer: Publicly available scientific data, including a specific CAS Number, for 2-(tert-
butoxy)-3-methoxyphenol is exceptionally limited. This guide has been constructed by
leveraging established principles of organic chemistry and drawing parallels with structurally
related, well-documented compounds. All experimental protocols and data presented herein
should be considered predictive and require experimental validation.

Introduction: Unveiling a Novel Phenolic Scaffold

For researchers and professionals in drug development, the exploration of novel chemical
entities with potential biological activity is a cornerstone of innovation. This guide focuses on
the chemical landscape of 2-(tert-butoxy)-3-methoxyphenol, a molecule of interest due to its
unique substitution pattern on the phenol ring. The presence of a bulky tert-butoxy group
adjacent to a methoxy and a hydroxyl group suggests potential for unique reactivity, selectivity,
and biological properties, including antioxidant and anti-inflammatory activities.

This document serves as a comprehensive technical resource, providing a foundational
understanding of this compound's identifiers, physicochemical properties, proposed synthesis
and purification protocols, and potential applications. Given the scarcity of direct experimental
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data, this guide emphasizes the underlying chemical principles and provides a robust
framework for researchers to initiate their own investigations.

Chemical Identity and Physicochemical Properties

A precise characterization of a molecule is fundamental to its study. While a specific CAS
number for 2-(tert-butoxy)-3-methoxyphenol is not readily found in major chemical
databases, its key identifiers and predicted properties can be derived from its structure.

Identifier Value Source
2-(tert-butoxy)-3- )

IUPAC Name Derived
methoxyphenol

Molecular Formula C11H1603 Derived

Molecular Weight 196.24 g/mol Derived

) COC1=C(0OC(C) )
Canonical SMILES Derived
(C)c)c=Ccc=C10

InChl Key (Predicted) Derived
Not Assigned or Not Publicly )
CAS Number ] Internal Review
Available

Predicted Physicochemical Properties:

o Appearance: Expected to be a white to off-white crystalline solid or a viscous oil at room
temperature, similar to other substituted phenols.

 Solubility: Predicted to have low solubility in water and good solubility in organic solvents
such as ethanol, methanol, chloroform, and ethyl acetate.[1][2]

» Boiling Point: Estimated to be in the range of 250-280 °C at atmospheric pressure.

» Melting Point: Highly dependent on crystalline packing; predicted to be in the range of 40-70
°C.
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Synthesis and Purification: A Proposed
Experimental Framework

The synthesis of 2-(tert-butoxy)-3-methoxyphenol can be approached through several
strategic routes. The most plausible pathway involves the selective etherification of a suitable

catechol derivative.

Proposed Synthetic Pathway: Selective Williamson
Ether Synthesis

This method involves the reaction of 3-methoxycatechol (1,2-dihydroxy-3-methoxybenzene)
with a tert-butylating agent in the presence of a base. The key challenge lies in achieving
selective O-alkylation at the C2 hydroxyl group.

Base (e.g., NaH) tert-Butyl bromide or

3-Methoxycatechol THE tert-Butanol/Acid Catalyst Nucleophilic Attack Workup & Purification G-(tert-butoxy)—S-methoxyphenoD

Click to download full resolution via product page
Caption: Proposed synthesis of 2-(tert-butoxy)-3-methoxyphenol.
Step-by-Step Experimental Protocol:

e Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a reflux condenser, and a nitrogen inlet, dissolve 3-methoxycatechol in anhydrous
tetrahydrofuran (THF).

o Deprotonation: Cool the solution to 0 °C in an ice bath. Slowly add one equivalent of a strong
base, such as sodium hydride (NaH), to the solution. The formation of the phenoxide is
expected to be regioselective due to the electronic and steric influence of the adjacent
methoxy group.

» Alkylation: To the resulting phenoxide solution, add a tert-butylating agent, such as tert-butyl
bromide. Allow the reaction to warm to room temperature and stir overnight.
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» Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) or high-performance liquid chromatography (HPLC).

» Workup: Upon completion, quench the reaction by the slow addition of a saturated aqueous
solution of ammonium chloride. Extract the aqueous layer with ethyl acetate. Combine the
organic layers, wash with brine, and dry over anhydrous sodium sulfate.

 Purification: Remove the solvent under reduced pressure using a rotary evaporator. The
crude product can be purified by column chromatography on silica gel using a gradient of
ethyl acetate in hexane.

Purification and Characterization

Purity assessment is critical for any further application. The following techniques are
recommended for the characterization of the final product.
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Technique

Purpose

Expected Observations

HPLC

Purity Assessment and Isomer

Separation

A single major peak indicating
high purity. The retention time
will be dependent on the
column and mobile phase

used.

1H NMR

Structural Elucidation

Signals corresponding to the
tert-butyl protons (singlet, ~1.4
ppm), methoxy protons
(singlet, ~3.8 ppm), aromatic
protons (multiplets, ~6.8-7.2
ppm), and the hydroxyl proton
(broad singlet).

13C NMR

Carbon Skeleton Confirmation

Resonances for the quaternary
carbon of the tert-butyl group,
the methyl carbons of the tert-
butyl and methoxy groups, and

the aromatic carbons.

Mass Spectrometry

Molecular Weight Confirmation

A molecular ion peak
corresponding to the
calculated molecular weight of
196.24 g/mol .

FT-IR

Functional Group Identification

Characteristic absorption
bands for the O-H stretch
(broad, ~3400 cm™1), C-O
stretching of the ether and
phenol, and C-H stretches of
the aromatic and aliphatic

components.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 2-(tert-butoxy)-3-methoxyphenol is not

available, general precautions for handling substituted phenols should be followed.
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» Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat.[3][4]

» Handling: Handle in a well-ventilated fume hood to avoid inhalation of any potential vapors or
dust.[3][4] Avoid contact with skin and eyes.[3][4]

» Storage: Store in a tightly sealed container in a cool, dry, and dark place away from oxidizing
agents.[1][2]

Potential Applications in Research and Drug
Development

The structural motifs within 2-(tert-butoxy)-3-methoxyphenol suggest several avenues for its
application, primarily leveraging its potential as an antioxidant and a building block in organic
synthesis.

Antioxidant and Anti-inflammatory Properties

Phenolic compounds are well-known for their ability to scavenge free radicals. The electron-
donating nature of the hydroxyl and methoxy groups, combined with the steric hindrance
provided by the tert-butoxy group, may confer potent and stable antioxidant properties. This
makes it a candidate for investigation in models of oxidative stress-related diseases.
Furthermore, related compounds like 2-tert-butyl-4-methoxyphenol have been shown to inhibit
the expression of inflammatory genes.[5]
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Caption: Proposed antioxidant mechanism of action.

Synthetic Intermediate

The hydroxyl group of 2-(tert-butoxy)-3-methoxyphenol can serve as a handle for further
chemical modifications, such as esterification or etherification, to generate a library of
derivatives for structure-activity relationship (SAR) studies. The aromatic ring is also amenable
to electrophilic substitution, although the substitution pattern will be heavily influenced by the
existing groups.

Conclusion: A Call for Experimental Exploration

2-(tert-butoxy)-3-methoxyphenol represents an intriguing, yet underexplored, area of
chemical space. This guide provides a comprehensive theoretical framework for its synthesis,
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characterization, and potential applications. It is our hope that this document will serve as a
valuable resource for researchers and drug development professionals, catalyzing the
experimental work necessary to unlock the full potential of this novel compound. The scientific
community is encouraged to undertake the validation of the proposed protocols and to further
investigate the biological activities of this unique phenolic derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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